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Compound of Interest

Compound Name: Nicotinonitrile 1-oxide

Cat. No.: B057540 Get Quote

This technical guide provides a comprehensive overview of 3-Cyanopyridine N-oxide, a key

intermediate in the pharmaceutical and agrochemical industries. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and applications.

Chemical Identity and Properties
3-Cyanopyridine N-oxide is a heterocyclic compound featuring a pyridine ring with a cyano

group and an N-oxide functional group.[1] Its unique chemical structure makes it a valuable

building block in the synthesis of various biologically active molecules.[1]

Table 1: Chemical Identifiers and Synonyms

Identifier Value

CAS Number 14906-64-0[1][2][3]

Molecular Formula C₆H₄N₂O[1][2]

Synonyms

Nicotinonitrile N-Oxide, Pyridine-3-carbonitrile

N-Oxide, 3-Pyridinecarbonitrile 1-oxide,

Nicotinonitrile 1-oxide, 3-Cyanopyridine 1-oxide,

NSC 170850[3][4]

Table 2: Physicochemical Properties
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Property Value Source

Molecular Weight 120.11 g/mol [1][2]

Appearance
White to light yellow or light

orange powder/crystal
[1]

Melting Point 168 - 179 °C [1][5][6]

Purity >95% to >98% (GC, HPLC) [1][3][5]

Synthesis of 3-Cyanopyridine N-oxide
The primary method for synthesizing 3-Cyanopyridine N-oxide involves the N-oxidation of 3-

cyanopyridine. This process typically utilizes an oxidizing agent, such as hydrogen peroxide, in

the presence of a catalyst.[5][6] This reaction is crucial for the subsequent synthesis of

compounds like 2-chloronicotinic acid, an important intermediate for various herbicides and

pharmaceuticals.[5][6]

This protocol is based on methodologies described in patent literature, aiming for high

selectivity and yield.[5][6]

Materials:

3-cyanopyridine

Water (solvent)

Concentrated sulfuric acid (co-catalyst)

Catalyst (e.g., silicomolybdic acid, phosphomolybdic acid, or phosphotungstic acid)[6]

30% Hydrogen peroxide (oxidizing agent)

Procedure:

To a reaction vessel, add water, concentrated sulfuric acid, the chosen catalyst, and 3-

cyanopyridine in sequence.[5]
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Heat the mixture while stirring, slowly raising the temperature to a range of 75-95°C.[6]

Once the desired temperature is reached, begin the dropwise addition of 30% hydrogen

peroxide. The addition should be carried out uniformly over several hours (e.g., 8-10 hours).

[5]

After the addition of hydrogen peroxide is complete, maintain the reaction mixture at the

same temperature for an additional period (e.g., 6-8 hours) to ensure the reaction goes to

completion.[5]

Cool the reaction mixture to below 15°C.[5]

The resulting solid product is collected by centrifugation or filtration.[5]

The collected solid is then dried to yield 3-Cyanopyridine N-oxide.[5]

Purity can be assessed using methods like HPLC area normalization.[5][6]

Table 3: Example Reaction Conditions and Yields

Catalyst
Reaction
Temperature
(°C)

Yield (%) Purity (%) Source

Silicomolybdic

acid
75-85 95.1 96.3 [5][6]

Phosphomolybdi

c acid
86-94 96.1 95.3 [5]

Phosphotungstic

acid
90-95 94.7 96.8 [5]

Applications in Research and Development
3-Cyanopyridine N-oxide serves as a critical intermediate in the synthesis of a variety of

valuable compounds.
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Pharmaceuticals: It is a precursor in the synthesis of the anti-AIDS drug Nevirapine and the

non-steroidal anti-inflammatory drug Niflumic acid.[5][6] It is also a useful intermediate in the

synthesis of Arimoclomol, a drug candidate for treating amyotrophic lateral sclerosis (ALS).

[7]

Agrochemicals: It is used to produce 2-chloronicotinic acid, a key intermediate for herbicides

such as nicosulfuron and diflufenican.[5][6]

Organic Synthesis: Its chemical properties make it a versatile building block for creating

more complex organic molecules.[1][8]

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis of 3-Cyanopyridine N-

oxide as detailed in the experimental protocol.
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Caption: Synthesis Workflow for 3-Cyanopyridine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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